EuphorbiafactorL7a

Cancer Cytotoxicity Lathyrane diterpenoids
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H40O7
Molecular Weight 548.7 g/mol
Cat. No. B15595522
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameEuphorbiafactorL7a
Molecular FormulaC33H40O7
Molecular Weight548.7 g/mol
Structural Identifiers
InChIInChI=1S/C33H40O7/c1-20-16-27-26(32(27,5)6)14-12-25(19-38-22(3)34)17-28-30(21(2)18-33(28,31(20)37)40-23(4)35)39-29(36)15-13-24-10-8-7-9-11-24/h7-11,13,15-17,21,26-28,30H,12,14,18-19H2,1-6H3/b15-13+,20-16+,25-17-/t21-,26-,27+,28-,30-,33+/m0/s1
InChIKeyNMTNFTPLDSEWKL-UKHUQMCYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Euphorbia factor L7a: Lathyrane Diterpenoid Procurement Specifications and Core Characteristics


Euphorbia factor L7a (CAS 93550-94-8) is a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris [1]. It is a natural product with a complex polycyclic structure and a molecular weight of 548.67 g/mol . The compound is available for research use from multiple vendors with purity levels typically at or above 95% . Its primary recognized biological activities include modulation of multidrug resistance (MDR) and cytotoxic effects, positioning it as a key compound in cancer and drug discovery research .

Lathyrane diterpenoid natural product
P-glycoprotein modulation and MDR reversal context
X-ray-confirmed absolute configuration
Cell-model endpoint review compatible

Why Euphorbia factor L7a Cannot Be Substituted with Generic Lathyrane Diterpenoids


Lathyrane diterpenoids are a diverse class of compounds with significant variations in bioactivity and potency based on subtle differences in their esterification patterns and stereochemistry [1]. Simple substitution with another lathyrane diterpenoid, such as Euphorbia factor L1 or L2, is not scientifically valid due to documented differences in cytotoxic potency and MDR reversal activity [2]. The specific stereochemistry of Euphorbia factor L7a, as confirmed by X-ray crystallography, defines its unique interaction with biological targets like P-glycoprotein, making it a distinct chemical entity with non-interchangeable properties [3].

Esterification pattern differences may shift target-engagement profiles among lathyrane analogs.
Stereochemical variation at C-5 can alter P-gp modulation activity.
Direct replacement with L1 or L2 is not supported; reported MDR reversal and cytotoxicity endpoints differ.

Quantitative Differentiation of Euphorbia factor L7a Against Lathyrane Analogs


Differential Cytotoxic Potency Compared to L7b and L8 Isomers

Euphorbia factor L7a exhibits a unique cytotoxic profile that is clearly distinguishable from its closely related isomers, Euphorbia factor L7b and L8. In a comparative analysis of diterpenoids from Euphorbia species, Euphorbia factor L7a demonstrated an IC50 of 44.4 µM, whereas Euphorbia factor L7b and L8 showed higher potency with IC50 values of 23.9 µM and 30.3 µM, respectively [1]. This indicates that L7a is less potent than its isomers, a crucial factor for experimental design.

Cytotoxicity Comparison
Assay context
L7a IC50 = 44.4 µM
L7b IC50 = 23.9 µM | L8 IC50 = 30.3 µM
Reported cell-model response differentiation
Data from comparative cytotoxicity assays
Cancer Cytotoxicity Lathyrane diterpenoids

Moderate Anti-Inflammatory Activity via Nitric Oxide (NO) Inhibition

Euphorbia factor L7a has demonstrated moderate anti-inflammatory activity as measured by its ability to inhibit nitric oxide (NO) production. Its IC50 value of 44.4 µM in a Griess assay on LPS-stimulated RAW264.7 cells is less potent compared to other lathyrane diterpenoids like Euphorbia factor L3 (IC50 = 11.24 µM) and Euphorbia factor L29 (IC50 = 47.9 µM) [1]. This positions L7a as a tool for studying anti-inflammatory mechanisms without strong cytotoxicity.

NO Inhibition Activity
Head-to-head
L7a IC50 = 44.4 µM
L3 IC50 = 11.24 µM | L29 IC50 = 47.9 µM
Supports anti-inflammatory assay-response interpretation
LPS-stimulated RAW264.7 macrophage model
Inflammation Immunology Nitric Oxide

Confirmed Stereochemical Structure via X-ray Crystallography

The absolute configuration of Euphorbia factor L7a has been unambiguously determined through X-ray crystallography, distinguishing it from other lathyrane diterpenoids [1]. This structural confirmation is critical for understanding its specific interaction as a P-glycoprotein (P-gp) inhibitor. The study also rectified the configuration of its isomer, Euphorbia factor L7b, highlighting that even closely related compounds can have distinct three-dimensional structures that dictate their biological function [2].

Crystal Structure
Class-level
X-ray diffraction confirms absolute configuration
Supports structural identity and target-engagement review
C-5 stereochemistry distinguished from L7b
Structural Biology Medicinal Chemistry P-glycoprotein

Optimized Application Scenarios for Euphorbia factor L7a Based on Quantitative Evidence


Cancer Multidrug Resistance (MDR) Reversal Studies

Euphorbia factor L7a is a validated modulator of P-glycoprotein (P-gp)-mediated multidrug resistance and is suitable for use as a tool compound in MDR reversal studies [1]. Its defined stereochemistry and confirmed activity profile make it an ideal candidate for investigating the structure-activity relationship (SAR) of lathyrane diterpenoids as MDR reversers, particularly in in vitro models using MCF-7/ADM cell lines [2].

Comparative Cytotoxicity and Anti-Inflammatory Research

Given its well-defined IC50 values for both cytotoxicity (44.4 µM) and anti-inflammatory activity (44.4 µM for NO inhibition), Euphorbia factor L7a is particularly well-suited for comparative studies [3]. Researchers can leverage its moderate potency as a benchmark against more potent analogs like Euphorbia factor L3 (IC50 = 11.24 µM for NO inhibition) to dissect mechanistic pathways and establish precise potency thresholds [4].

Structure-Based Drug Design and Medicinal Chemistry

The availability of the crystal structure for Euphorbia factor L7a is a significant advantage for structure-based drug design and computational chemistry [5]. Medicinal chemists can use this precise structural information for molecular docking studies, pharmacophore modeling, and the rational design of novel P-gp inhibitors or anticancer agents, ensuring a higher probability of successful lead optimization [6].

Application
Selection Property
Validation Focus
P-glycoprotein-mediated MDR studies
Stereochemically-defined diterpenoid scaffold
P-gp inhibition and SAR context
Comparative cell-model endpoint profiling
Reported differential cytotoxicity and NO-inhibition endpoints
Potency-threshold and mechanism-of-action review
Structure-based lead identification
Published single-crystal X-ray structure
Molecular docking and pharmacophore modeling
Quote Request

Request a Quote for EuphorbiafactorL7a

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.